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Compound of Interest

Compound Name: 3-Bromopyridine

Cat. No.: B030812

For researchers, scientists, and professionals in drug development, securing a stable and high-
quality supply of key chemical intermediates is paramount. This in-depth guide provides a
comprehensive overview of the commercial availability, key suppliers, and technical
specifications of 3-Bromopyridine, a critical building block in the synthesis of pharmaceuticals
and agrochemicals.

Core Chemical Properties and Grades

3-Bromopyridine (CAS No. 626-55-1) is a halogenated aromatic heterocyclic organic
compound. It is a colorless to pale yellow liquid at room temperature.[1][2] This versatile
intermediate is primarily offered in two main grades: Industrial Grade and Pharmaceutical
Grade, with purity levels typically ranging from 98% to over 99%.[2][3][4][5]
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Property Value References
CAS Number 626-55-1 [11[41[5][6]
Molecular Formula C5H4BrN [L1[41[5][7]
Molecular Weight 158.00 g/mol [2][5]
Appearance C.olo.rleés to very pale yellow 1]

oily liquid
Purity >98% to >99% [11[2][4][5]16]
Boiling Point 173 °C (lit.) [2]
Density 1.64 g/mL at 25 °C (lit.) [2]

Refractive Index

n20/D 1.571 (lit.)

[2]

Flash Point

52 °C (125.6 °F) - closed cup

[2]

Major Global Suppliers and Commercial Availability

The global market for 3-Bromopyridine is served by a combination of large-scale

manufacturers and specialized chemical suppliers catering to research and development

needs. Key manufacturers include Vertellus, Jubilant Ingrevia, Koei Chemical, and several
entities in China such as Changzhou CIMC Chemical Co., Ltd., and Ningbo Yinuo Chemical
Co., Ltd.[3][7] For laboratory and pilot-scale quantities, prominent suppliers include Merck
(Sigma-Aldrich), Thermo Fisher Scientific (Alfa Aesar), and Tokyo Chemical Industry (TCI).[2][3]

[4]118]

The following tables summarize the typical commercial offerings from a selection of key

suppliers. Please note that availability and pricing are subject to change and direct inquiry with

the supplier is recommended for the most current information.

Research and Development Grade Suppliers
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) . Available . -

Supplier Purity . Typical Lead Time
Quantities

Strem Chemicals min. 99% 25g, 100g Inquire with supplier

Thermo Fisher

Scientific

98+%, 99%

25g, 100g, 500g,
25mL, 100mL

Stock dependent,
estimated dates

provided

Sigma-Aldrich (Merck)

99%

Inquire with supplier

Inquire with supplier

Tokyo Chemical
Industry (TCI)

>98.0% (GC)

25G, 100G

Same day dispatch for
Hyderabad stock; 10-
12 working days for

Japan stock

Oakwood Chemical

99%

19, 59, 259, 100g,
5009

In Stock USA (for

listed items)

Otto Chemie Pvt Ltd

99%

Bottle / Drum

Worldwide shipping

Bulk and Commercial Grade Suppliers

Supplier

Purity

Minimum Order
Quantity (MOQ)

Geographic Focus

Inquire for bulk

Jubilant Ingrevia Commercial Grade N Global
guantities
Shree Sai Life '
) 99% 25 Kilogram All over the world
Sciences
Industrial, Inquire for bulk
Vertellus ] N Global
Pharmaceutical quantities
Lorven Biologics Pvt 1 kg, 5 kg, 10 kg,
J 98% J I J India
Ltd 25kg and 1 MT
RPN ORGANICS PVT 1 kg, 5 kg, 10 kg, ]
98% India

LTD

25kg and 1 MT
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Applications in Synthesis

3-Bromopyridine is a versatile building block in organic synthesis, primarily utilized in the
pharmaceutical and agrochemical industries.[3][9] Its reactivity allows for the introduction of the
pyridine moiety into larger, more complex molecules.

Pharmaceutical Applications: It serves as a key intermediate in the synthesis of several active
pharmaceutical ingredients (APIs), including:

» Abiraterone acetate: A drug used to treat prostate cancer.[7]
¢ Niraparib: A PARP inhibitor for the treatment of ovarian cancer.[7]
 Lorlatinib: An ALK inhibitor used in cancer therapy.[7]

Agrochemical Applications: In the agrochemical sector, 3-Bromopyridine is used in the
formulation of pesticides and herbicides.[3][9] It is a precursor for compounds like
Tyclopyrazoflor.[7]

Supply Chain and Sourcing Workflow

The process of sourcing 3-Bromopyridine typically follows a structured workflow, from initial
supplier identification to final product delivery and qualification.
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Figure 1: 3-Bromopyridine Sourcing Workflow
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Caption: A typical workflow for sourcing 3-Bromopyridine.
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Safety, Handling, and Storage

3-Bromopyridine is a flammable liquid and vapor and is harmful if swallowed, in contact with
skin, or if inhaled. It is also classified as a skin and eye irritant.[2]

Precautionary Measures:

Keep away from heat, sparks, open flames, and other ignition sources.

Use only in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, eye protection, and
a dust mask (type N95 or equivalent).[2]

Ground and bond container and receiving equipment to prevent static discharge.
Storage:

e Store in a cool, dark, and dry place.[10]

o Keep the container tightly sealed in a dry and well-ventilated place.

» Store under an inert gas atmosphere.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.[1][2][7]

Experimental Protocol: A Representative Suzuki
Coupling Reaction

The following is a generalized experimental protocol for a Suzuki coupling reaction using 3-
Bromopyridine, a common transformation in medicinal chemistry.
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Figure 2: Suzuki Coupling Experimental Workflow

Reaction Setup
(Inert atmosphere, solvent)

:

Add Reactants
(3-Bromopyridine, Boronic Acid/Ester, Base)

:

Add Catalyst
(e.g., Pd(PPh3)4)

:

Reaction Heating
(Monitor by TLC/LC-MS)

:

Work-up
(Quenching, Extraction)

:

Purification
(Column Chromatography)

:

Characterization
(NMR, MS)

Click to download full resolution via product page

Caption: A generalized workflow for a Suzuki coupling reaction.

Detailed Methodology:
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e Reaction Setup: A reaction vessel (e.g., a round-bottom flask) is charged with a magnetic stir
bar and flushed with an inert gas (e.g., nitrogen or argon). An appropriate solvent (e.g.,
dioxane, toluene, or DMF) is added.

o Addition of Reactants: 3-Bromopyridine (1.0 eq), the desired boronic acid or boronic acid
pinacol ester (1.1-1.5 eq), and a base (e.g., K2CO3, Cs2C03, or K3P0O4, 2.0-3.0 eq) are
added to the reaction vessel.

o Addition of Catalyst: A palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0)
(Pd(PPh3)4) (0.01-0.05 eq), is added.

e Reaction: The reaction mixture is heated to the desired temperature (typically 80-110 °C)
and stirred until the starting material is consumed, as monitored by an appropriate technique
like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-
MS).

e Work-up: Upon completion, the reaction is cooled to room temperature. The mixture is then
guenched with water and extracted with an organic solvent (e.g., ethyl acetate or
dichloromethane). The combined organic layers are washed with brine, dried over anhydrous
sodium sulfate or magnesium sulfate, filtered, and concentrated under reduced pressure.

 Purification: The crude product is purified by column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of hexane and ethyl acetate).

o Characterization: The structure and purity of the final product are confirmed by analytical
techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
Spectrometry (MS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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